Cas no 68030-10-4 (2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol)
68030-10-4 structure
Product Name:2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol
CAS No:68030-10-4
MF:C14H20Cl2N6O4
MW:407.252400398254
CID:968359
PubChem ID:350776
Update Time:2025-04-19
2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol Chemical and Physical Properties
Names and Identifiers
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- DTXSID90325673
- NSC-515654
- 68030-10-4
- NSC515654
- 2-[[4-[bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol
- 2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol
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- Inchi: 1S/C14H20Cl2N6O4/c15-13-18-10-9(11(19-13)21(1-5-23)2-6-24)17-14(16)20-12(10)22(3-7-25)4-8-26/h23-26H,1-8H2
- InChI Key: YFWOIUYXANYKQT-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(C(=N1)N(CCO)CCO)=NC(=NC=2N(CCO)CCO)Cl
Computed Properties
- Exact Mass: 406.092
- Monoisotopic Mass: 406.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 139Ų
Experimental Properties
- Density: 1.613
- Boiling Point: 600.7°C at 760 mmHg
- Flash Point: 317.1°C
- Refractive Index: 1.718
- PSA: 138.96000
- LogP: -0.69140
2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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